17-Methyl-5alpha-androstan-17beta-ol
Overview
Description
17α-Methyl-5α-androstan-17β-ol is an analog of desoxymethyltestosterone (DMT or Madol). 17α-Methyl-5α-androstan-17β-ol is a designer anabolic androgenic steroid that is classified as a Schedule III controlled substance in the United States. This compound is intended for forensic and research purposes only.
Scientific Research Applications
Analysis in Dietary Supplements : Okano et al. (2009) analyzed dietary supplements containing 17alpha-methylepithiostanol, a prodrug of desoxymethyltestosterone, and 17-Methyl-5alpha-androstan-17beta-ol. They used techniques like GC/MS, LC/MS, and NMR spectroscopy to investigate the contents of these supplements, identifying various analogs and isomers of these substances (Okano, Sato, Ikekita, & Kageyama, 2009).
Potential Imaging Agents for Prostate : Castonguay et al. (1978) synthesized a series of substituted 5alpha-androstan-17beta-ols to evaluate their potential as prostate imaging agents. The study focused on their ability to bind to the androgen receptor protein and their biological activity in rats (Castonguay, Counsell, Skinner, & Pozderac, 1978).
Neurosteroid Analogs with Anticonvulsant and Anxiolytic Activities : Runyon et al. (2009) explored the use of 17-Methyl-5alpha-androstan-17beta-ol analogs as neurosteroid analogs with potent anticonvulsant and anxiolytic activities. They demonstrated that these compounds modulate GABA(A) receptors and exhibited significant bioactivity in seizure models and anxiety-related behaviors in mice (Runyon, Orr, Navarro, Kepler, Rogawski, Kaminski, & Cook, 2009).
Metabolic Studies in Horses : Ho et al. (2007) conducted metabolic studies on mesterolone, a synthetic anabolic androgenic steroid closely related to 17-Methyl-5alpha-androstan-17beta-ol, in horses. The research aimed to identify target metabolites for doping tests in equine sports (Ho, Leung, Leung, Wan, Wong, Xu, & Yeung, 2007).
Anabolic Steroid Metabolites in Doping Control : Parr et al. (2008) investigated the detection of 6alpha-methylandrost-4-ene-3,17-dione, a compound structurally related to 17-Methyl-5alpha-androstan-17beta-ol, in doping control. They studied its metabolism and developed a method for its detection in sports doping (Parr, Kazlauskas, Schlörer, Opfermann, Piper, Schulze, & Schänzer, 2008).
properties
CAS RN |
1229-04-5 |
|---|---|
Product Name |
17-Methyl-5alpha-androstan-17beta-ol |
Molecular Formula |
C20H34O |
Molecular Weight |
290.491 |
IUPAC Name |
(5R,8R,9S,10S,13S,14S,17S)-10,13,17-trimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-ol |
InChI |
InChI=1S/C20H34O/c1-18-11-5-4-6-14(18)7-8-15-16(18)9-12-19(2)17(15)10-13-20(19,3)21/h14-17,21H,4-13H2,1-3H3/t14-,15-,16+,17+,18+,19+,20+/m1/s1 |
InChI Key |
YRLBWYBAALVUGC-PAPWGAKMSA-N |
SMILES |
CC12CCCCC1CCC3C2CCC4(C3CCC4(C)O)C |
synonyms |
Methylandrostanol |
Origin of Product |
United States |
Retrosynthesis Analysis
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